Cas no 4038-99-7 (7-Chloro-4-4-(3-chloropropyl)-1-piperazinyl-quinoline)

• Product Name: 7-Chloro-4-4-(3-chloropropyl)-1-piperazinyl-quinoline
• CAS No: 4038-99-7
• MF: C₁₆H₁₉Cl₂N₃
• MW: 324.248161554337
• CID: 2085560
• PubChem ID: 85813011
• Update Time: 2025-04-21

7-Chloro-4-4-(3-chloropropyl)-1-piperazinyl-quinoline Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4-[4-(3-chloropropyl)-1-piperazinyl]-quinoline
• 7-chloro-4-[4-(3-chloropropyl)piperazin-1-yl]quinoline
• Chloropropylquinolinyl piperazine
• 4038-99-7
• CHLOROPROPYLQUINOLINYL PIPERAZINE [USP IMPURITY]
• Chloropropylquinolinyl piperazine [USP]
• Quinoline, 7-chloro-4-(4-(3-chloropropyl)-1-piperazinyl)-
• 3O11OY8XN7
• 1-chloro-3-(7-chloro-4-quinolyl-4-piperazinyl) propane
• 7-Chloro-4-(4-(3-chloropropyl)piperazin-1-yl)quinoline
• UNII-3O11OY8XN7
• Chloropropylquinolinyl piperazine (USP)
• CHLOROPROPYLQUINOLINYL PIPERAZINE (USP IMPURITY)
• 7-Chloro-4-4-(3-chloropropyl)-1-piperazinyl-quinoline

• Inchi： 1S/C16H19Cl2N3/c17-5-1-7-20-8-10-21(11-9-20)16-4-6-19-15-12-13(18)2-3-14(15)16/h2-4,6,12H,1,5,7-11H2
• InChI Key： ZNOXXBOZWSTLOT-UHFFFAOYSA-N
• SMILES： ClCCCN1CCN(C2C=CN=C3C=C(C=CC=23)Cl)CC1

Computed Properties

• Exact Mass: 323.0956030g/mol
• Monoisotopic Mass: 323.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 19.4Ų